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Compound of Interest

Compound Name: H-Met-Lys-OH

Cat. No.: B1336571 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to both personal safety and research integrity. This guide provides

essential, immediate safety and logistical information for the dipeptide H-Met-Lys-OH
(Methionyl-Lysine). The following procedural guidance outlines operational and disposal plans

to ensure the safe and effective use of this compound in the laboratory.

Personal Protective Equipment (PPE) and Hazard
Analysis
While a specific Safety Data Sheet (SDS) for H-Met-Lys-OH is not readily available, a

conservative approach to handling is recommended based on the general nature of peptides

and the known properties of its constituent amino acids, Methionine and Lysine. Peptides

should be handled with care to avoid inhalation, ingestion, and direct contact with skin and

eyes.[1][2]

Recommended Personal Protective Equipment:
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Handling Solid

Powder

Safety glasses

with side shields

or chemical

splash goggles.

[3][4]

Disposable nitrile

gloves.[3][4]

Laboratory coat.

[3][4]

N95 respirator if

weighing outside

of a ventilated

enclosure.[4]

Working with

Solutions

Chemical splash

goggles. A face

shield may be

necessary if

there is a

significant splash

hazard.[4]

Chemical-

resistant gloves

(e.g., nitrile).

Double gloving

may provide

added protection.

[4]

Chemical-

resistant lab

coat.[4]

Work within a

certified chemical

fume hood.[3][4]

Operational Plan: Step-by-Step Handling
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage.

Store lyophilized (powdered) peptides in a cool, dry, and dark environment, typically at -20°C

or below for long-term stability.[1][5]

Reconstituted solutions should be stored at 4°C or lower and protected from repeated

freeze-thaw cycles.[1]

Clearly label all containers with the compound name, concentration, and date of preparation.

[1]

2. Preparation of Solutions (Reconstitution):

Work in a designated clean area, such as a chemical fume hood or biosafety cabinet, to

prevent inhalation of airborne powder.[3]
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Allow the vial to equilibrate to room temperature before opening to prevent condensation,

which can degrade the peptide.[5]

Use high-purity water or a recommended buffer to reconstitute the peptide, adding the

solvent slowly to avoid splashing.[1][4]

Ensure all equipment, such as pipettes and vials, is sterile to prevent contamination.[3]

3. Handling and Use:

Avoid direct contact, inhalation, or ingestion of the compound.[1]

Use appropriate tools, like spatulas, to handle the solid powder and avoid creating dust.[4]

After handling, thoroughly wash hands and any exposed skin.

4. Spill Response:

In the event of a spill, restrict access to the area.

Wear appropriate PPE and use absorbent materials to clean the spill.

Decontaminate the area with a suitable cleaning agent.[2]

Disposal Plan
Proper disposal of H-Met-Lys-OH and associated materials is crucial to protect personnel and

the environment.

Waste Segregation: All peptide waste, including unused solutions, contaminated gloves,

wipes, and vials, should be treated as laboratory chemical waste.[3][6]

Containment: Collect all waste in designated, clearly labeled hazardous waste containers.[3]

[6]

Institutional Protocols: Never pour peptide solutions down the sink.[1][6] Adhere to your

institution's environmental health and safety (EH&S) guidelines for the disposal of chemical

waste.[1][3]
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Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of H-Met-Lys-OH, from

receipt to disposal.
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Caption: Workflow for the safe handling of H-Met-Lys-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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